Cas no 2228838-57-9 (3-(1-ethenyl-1H-pyrazol-4-yl)-3-methylbutanoic acid)

• Product Name: 3-(1-ethenyl-1H-pyrazol-4-yl)-3-methylbutanoic acid
• CAS No: 2228838-57-9
• MF: C₁₀H₁₄N₂O₂
• MW: 194.230362415314
• CID: 5999148
• PubChem ID: 165609806
• Update Time: 2025-10-24

3-(1-ethenyl-1H-pyrazol-4-yl)-3-methylbutanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(1-ethenyl-1H-pyrazol-4-yl)-3-methylbutanoic acid
• EN300-1730456
• 2228838-57-9

• Inchi： 1S/C10H14N2O2/c1-4-12-7-8(6-11-12)10(2,3)5-9(13)14/h4,6-7H,1,5H2,2-3H3,(H,13,14)
• InChI Key： ZXXMDFBVWDUWQY-UHFFFAOYSA-N
• SMILES： OC(CC(C)(C)C1C=NN(C=C)C=1)=O

Computed Properties

• Exact Mass: 194.105527694g/mol
• Monoisotopic Mass: 194.105527694g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 238
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 55.1Ų

Additional information on 3-(1-ethenyl-1H-pyrazol-4-yl)-3-methylbutanoic acid

Comprehensive Overview of 3-(1-ethenyl-1H-pyrazol-4-yl)-3-methylbutanoic acid (CAS No. 2228838-57-9)

3-(1-ethenyl-1H-pyrazol-4-yl)-3-methylbutanoic acid (CAS No. 2228838-57-9) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties. The compound features a pyrazole ring linked to a butanoic acid moiety, making it a versatile intermediate for synthesizing biologically active molecules. Its molecular formula, C10H14N2O2, and molecular weight of 194.23 g/mol, position it as a promising candidate for drug discovery and material science applications.

In recent years, the demand for heterocyclic compounds like 3-(1-ethenyl-1H-pyrazol-4-yl)-3-methylbutanoic acid has surged, driven by their role in developing small-molecule inhibitors and biodegradable polymers. Researchers are particularly interested in its potential as a building block for anti-inflammatory agents and crop protection chemicals, aligning with global trends toward sustainable agriculture and precision medicine. The compound's vinyl group also offers reactivity for further functionalization, a feature highly valued in click chemistry and polymer science.

The synthesis of CAS No. 2228838-57-9 typically involves multi-step organic reactions, including cross-coupling and ester hydrolysis. Analytical techniques such as NMR spectroscopy and high-resolution mass spectrometry (HRMS) are employed to confirm its purity and structural integrity. These methods ensure compliance with stringent regulatory standards, especially in pharmaceutical intermediates and agrochemical formulations.

From an industrial perspective, 3-(1-ethenyl-1H-pyrazol-4-yl)-3-methylbutanoic acid is often discussed in the context of green chemistry and atom economy. Companies are investing in catalytic processes to minimize waste and energy consumption during its production. This aligns with the broader push for environmentally friendly synthesis, a topic frequently searched in academic and industrial forums.

In summary, CAS No. 2228838-57-9 represents a critical intersection of innovation and practicality in modern chemistry. Its applications span drug development, material engineering, and sustainable agriculture, making it a compound of enduring relevance. As research advances, its role in addressing challenges like drug resistance and climate-resilient crops will likely expand, further solidifying its importance in science and industry.